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Compound of Interest

Compound Name: 3,7-Dibromodibenzo[b,d]thiophene

Cat. No.: B1269728 Get Quote

CAS Number: 83834-10-0

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 3,7-
Dibromodibenzo[b,d]thiophene, a key building block in the field of organic electronics and a

compound of interest for various chemical syntheses. This document consolidates available

data on its synthesis, properties, and applications, presenting quantitative information in

structured tables and detailed experimental protocols.

Core Compound Properties
3,7-Dibromodibenzo[b,d]thiophene is a dibenzothiophene derivative characterized by the

strategic placement of two bromine atoms.[1] This structure makes it an excellent monomer for

polymerization and a versatile intermediate for further functionalization, primarily through cross-

coupling reactions.[1]
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Property Value Reference

CAS Number 83834-10-0 [2]

Molecular Formula C₁₂H₆Br₂S [2]

Molecular Weight 342.05 g/mol [2]

Appearance Off-white powder [1]

Purity ≥97% (Min.) [1]

SMILES
C1=CC2=C(C=C1Br)SC3=C2

C=CC(=C3)Br
[2]

LogP 5.5795 [2]

Topological Polar Surface Area

(TPSA)
0 Å² [2]

Hydrogen Bond Donors 0 [2]

Hydrogen Bond Acceptors 1 [2]

Rotatable Bonds 0 [2]

Synthesis and Experimental Protocols
The synthesis of 3,7-Dibromodibenzo[b,d]thiophene is a multi-step process. While a

detailed, peer-reviewed protocol for its direct synthesis is not readily available in the public

domain, a key synthetic route involves the transformation of 3,7-dibromoDBT into a bisstannyl

derivative as an intermediate for further reactions.[3]

Synthesis of 3,7-
bis(trimethylstannyl)dibenzo[b,d]thiophene from 3,7-
Dibromodibenzo[b,d]thiophene
This protocol details the conversion of 3,7-Dibromodibenzo[b,d]thiophene to a more reactive

intermediate for polymerization.

Experimental Protocol:
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Treat a solution of 3,7-dibromoDBT with 2.1 equivalents of butyllithium (BuLi).

Follow this by the addition of 2.3 equivalents of trimethyltin chloride.

This reaction yields the bisstannyl compound in a 92% yield.[3]

Starting Material

Reagents

Product3,7-Dibromodibenzo[b,d]thiophene

3,7-bis(trimethylstannyl)dibenzo[b,d]thiophene

Stannylation

1. Butyllithium (BuLi)
2. Trimethyltin chloride

Click to download full resolution via product page

Synthesis of the bisstannyl derivative.

Spectral Data
Detailed spectral data for 3,7-Dibromodibenzo[b,d]thiophene is crucial for its identification

and characterization. While a complete public database is not available, data for the parent

compound, dibenzothiophene, and its derivatives provide a reference point.

Compound ¹H NMR (CDCl₃, ppm) ¹³C NMR (CDCl₃, ppm)

Dibenzothiophene 5-oxide
7.99-7.97 (m), 7.81-7.79 (m),

7.61-7.57 (m), 7.51-7.48 (m)

145.29, 137.20, 132.65,

129.65, 127.64, 122.02

3-Bromodibenzothiophene
A comprehensive spectrum is

available on SpectraBase.[4]
No data available.

Note: Specific peak assignments for 3,7-Dibromodibenzo[b,d]thiophene are not currently

available in public literature. The data for related compounds is provided for reference.
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Applications in Organic Electronics
The primary application of 3,7-Dibromodibenzo[b,d]thiophene is in the synthesis of high-

performance organic electronic materials.[1] Its rigid and electron-deficient core makes it a

suitable building block for conjugated polymers and oligomers used in:

Organic Light-Emitting Diodes (OLEDs): As a component of the emissive or charge-transport

layers.[1]

Organic Field-Effect Transistors (OFETs): As the semiconductor in the active channel.[1]

Organic Photovoltaics (OPVs): As a monomer in the synthesis of donor or acceptor

materials.[1]

The bromine atoms provide reactive sites for creating extended π-conjugated systems, which

are essential for efficient charge transport and light emission.[1]

Role in Donor-Acceptor Architectures
The electron-deficient nature of the dibenzothiophene core is advantageous in creating donor-

acceptor (D-A) type conjugated polymers.[1] This architecture is crucial for tuning the electronic

and optical properties of materials for specific device applications.

Monomers

Resulting Polymer

Electron Donor Monomer

Donor-Acceptor Conjugated Polymer

Polymerization

3,7-Dibromodibenzo[b,d]thiophene
(Electron Acceptor Building Block)

Polymerization

Click to download full resolution via product page
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Role in Donor-Acceptor polymer synthesis.

While specific performance data for devices utilizing polymers directly synthesized from 3,7-
Dibromodibenzo[b,d]thiophene is limited in publicly available literature, the broader class of

dibenzothiophene-based materials has shown significant promise. For instance, derivatives

of[5]benzothieno[3,2-b]benzothiophene have been used to create TADF emitters for OLEDs.[6]

Potential Biological and Pharmaceutical
Applications
While the primary focus of research on 3,7-Dibromodibenzo[b,d]thiophene has been in

materials science, the broader class of benzothiophene derivatives has been investigated for

various biological activities.

Antimicrobial and Cytotoxicity Studies of Related
Compounds
Studies on other brominated and functionalized benzothiophene derivatives have shown:

Antimicrobial Activity: Certain benzothiophene derivatives have demonstrated activity against

bacteria such as E. coli, P. aeruginosa, Salmonella, and S. aureus.[7] For example,

compound 3b in one study showed MIC values of 1.11 μM against E. coli and S. aureus, and

0.54 μM against Salmonella.[7] Some coumarin, pyrimidine, and pyrazole substituted

benzothiophenes have also shown antibacterial and antifungal properties.[8]

Cytotoxicity: Symmetrically and asymmetrically brominated Salphen compounds have been

evaluated for their antiproliferative activity against various cancer cell lines, including

prostate (PC-3) and colon (LS 180) adenocarcinoma cells, with some compounds showing

promising IC50 values.[9] The brominated flame retardant BDE-47, a polybrominated

diphenyl ether, has been shown to induce oxidative stress and apoptosis in mouse cerebellar

granule neurons.[10]

Other Biological Activities: Dibenzothiophene itself has been identified as a noncompetitive

CYP1A inhibitor and interacts with the aryl hydrocarbon receptor (AHR) pathway.[11] Certain

derivatives have also been found to impact placental trophoblast cell function, suggesting

potential endocrine-disrupting effects.[12]
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It is important to note that these biological activities have been observed in derivatives and not

specifically in 3,7-Dibromodibenzo[b,d]thiophene. Further research is needed to explore the

pharmacological potential of this specific compound.

Compound of Interest Biological Screening Potential Outcomes

Brominated
Dibenzothiophene

Derivatives

In vitro assays:
- Antimicrobial
- Cytotoxicity

- Enzyme Inhibition

Testing
Identification of:

- Lead compounds for
  drug development

- Toxicological profiles

Data Analysis

Click to download full resolution via product page

Workflow for biological evaluation.

Conclusion
3,7-Dibromodibenzo[b,d]thiophene is a valuable and versatile chemical intermediate with

significant applications in the development of advanced organic electronic materials. Its well-

defined structure and reactive bromine sites make it an ideal candidate for the synthesis of

high-performance conjugated polymers for OLEDs, OFETs, and OPVs. While its biological

properties have not been extensively studied, related compounds exhibit interesting

antimicrobial and cytotoxic activities, suggesting a potential avenue for future research in drug

discovery and development. This guide provides a foundational understanding of this

compound, highlighting the need for further research to fully elucidate its properties and unlock

its full potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.chemscene.com/product/83834-10-0.html
https://utoronto.scholaris.ca/server/api/core/bitstreams/96ab6b18-6e95-4c0e-bccd-754c77b295e6/content
https://spectrabase.com/compound/L5cbBaNUfcH
https://application.wiley-vch.de/contents/jc_2002/2007/z700793_s.pdf
https://pubs.rsc.org/en/content/articlelanding/2025/tc/d4tc03239j
https://pubs.rsc.org/en/content/articlelanding/2025/tc/d4tc03239j
https://pubs.rsc.org/en/content/articlelanding/2025/tc/d4tc03239j
https://pmc.ncbi.nlm.nih.gov/articles/PMC9890943/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9890943/
https://globalresearchonline.net/journalcontents/v28-2/02.pdf
https://d-nb.info/1288234228/34
https://pubmed.ncbi.nlm.nih.gov/25797475/
https://pubmed.ncbi.nlm.nih.gov/25797475/
https://www.medchemexpress.com/Dibenzothiophene.html
https://pubmed.ncbi.nlm.nih.gov/33314207/
https://pubmed.ncbi.nlm.nih.gov/33314207/
https://pubmed.ncbi.nlm.nih.gov/33314207/
https://www.benchchem.com/product/b1269728#3-7-dibromodibenzo-b-d-thiophene-cas-number-83834-10-0
https://www.benchchem.com/product/b1269728#3-7-dibromodibenzo-b-d-thiophene-cas-number-83834-10-0
https://www.benchchem.com/product/b1269728#3-7-dibromodibenzo-b-d-thiophene-cas-number-83834-10-0
https://www.benchchem.com/product/b1269728#3-7-dibromodibenzo-b-d-thiophene-cas-number-83834-10-0
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1269728?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269728?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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